Cas no 895651-07-7 (N-(3-chloro-4-methylphenyl)-2-6-ethoxy-3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide)

• Product Name: N-(3-chloro-4-methylphenyl)-2-6-ethoxy-3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide
• CAS No: 895651-07-7
• MF: C₂₈H₂₅ClN₂O₄
• MW: 488.962106466293
• CID: 6025106
• PubChem ID: 18560588
• Update Time: 2025-05-20

N-(3-chloro-4-methylphenyl)-2-6-ethoxy-3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chloro-4-methylphenyl)-2-6-ethoxy-3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide
• 1(4H)-Quinolineacetamide, N-(3-chloro-4-methylphenyl)-6-ethoxy-3-(4-methylbenzoyl)-4-oxo-
• N-(3-chloro-4-methylphenyl)-2-(6-ethoxy-3-(4-methylbenzoyl)-4-oxoquinolin-1(4H)-yl)acetamide
• AKOS001819270
• N-(3-chloro-4-methylphenyl)-2-[6-ethoxy-3-(4-methylbenzoyl)-4-oxoquinolin-1-yl]acetamide
• 895651-07-7
• F1609-1145
• N-(3-chloro-4-methylphenyl)-2-[6-ethoxy-3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl]acetamide

• Inchi： 1S/C28H25ClN2O4/c1-4-35-21-11-12-25-22(14-21)28(34)23(27(33)19-8-5-17(2)6-9-19)15-31(25)16-26(32)30-20-10-7-18(3)24(29)13-20/h5-15H,4,16H2,1-3H3,(H,30,32)
• InChI Key： RFHXYAFZIACKOT-UHFFFAOYSA-N
• SMILES： N1(CC(NC2=CC=C(C)C(Cl)=C2)=O)C2=C(C=C(OCC)C=C2)C(=O)C(C(=O)C2=CC=C(C)C=C2)=C1

Computed Properties

• Exact Mass: 488.1502850g/mol
• Monoisotopic Mass: 488.1502850g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 822
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 75.7Ų

Experimental Properties

• Density: 1.301±0.06 g/cm3(Predicted)
• Boiling Point: 700.2±60.0 °C(Predicted)
• pka: 13.05±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 4-aroylquinolines

Additional information on N-(3-chloro-4-methylphenyl)-2-6-ethoxy-3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide

Comprehensive Overview of N-(3-chloro-4-methylphenyl)-2-6-ethoxy-3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide (CAS No. 895651-07-7)

N-(3-chloro-4-methylphenyl)-2-6-ethoxy-3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide (CAS No. 895651-07-7) is a specialized organic compound with a complex molecular structure. This compound belongs to the quinoline derivative family, which is known for its diverse applications in pharmaceuticals, agrochemicals, and material sciences. The presence of functional groups such as ethoxy, methylbenzoyl, and chloro-methylphenyl makes it a versatile intermediate in synthetic chemistry.

The compound's CAS number 895651-07-7 is a unique identifier that ensures precise classification in chemical databases. Researchers and industry professionals often search for this CAS number to access detailed technical data, including its molecular weight, solubility, and spectroscopic properties. Given its structural complexity, N-(3-chloro-4-methylphenyl)-2-6-ethoxy-3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide is frequently studied for its potential in drug discovery and medicinal chemistry.

One of the most searched questions related to this compound is: "What are the applications of quinoline derivatives in modern medicine?" Quinoline derivatives, including CAS No. 895651-07-7, are pivotal in developing antimalarial drugs, anticancer agents, and anti-inflammatory compounds. The ethoxy and methylbenzoyl groups in this molecule enhance its bioavailability and binding affinity to biological targets, making it a promising candidate for further research.

From a synthetic chemistry perspective, N-(3-chloro-4-methylphenyl)-2-6-ethoxy-3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide is often utilized as a building block for more complex molecules. Its chloro-methylphenyl moiety allows for further functionalization, enabling chemists to tailor its properties for specific applications. This adaptability is particularly valuable in high-throughput screening and combinatorial chemistry, where rapid synthesis of diverse compounds is essential.

The market demand for quinoline derivatives has surged in recent years, driven by advancements in pharmaceutical research and agrochemical development. Companies specializing in fine chemicals and custom synthesis often list CAS No. 895651-07-7 in their catalogs, catering to researchers seeking high-purity intermediates. Additionally, the compound's potential in material science, such as in the development of organic semiconductors, has sparked interest among innovators in the electronics industry.

Another trending topic is the environmental impact of synthetic intermediates like N-(3-chloro-4-methylphenyl)-2-6-ethoxy-3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide. Researchers are increasingly focusing on green chemistry approaches to minimize waste and improve the sustainability of chemical processes. Efforts to optimize the synthesis of CAS No. 895651-07-7 using catalytic methods or biocatalysis are gaining traction, aligning with global sustainability goals.

In summary, N-(3-chloro-4-methylphenyl)-2-6-ethoxy-3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide (CAS No. 895651-07-7) is a multifaceted compound with significant potential in pharmaceuticals, agrochemicals, and material science. Its unique structure and functional groups make it a valuable asset for researchers and industries alike. As the demand for specialty chemicals grows, this compound is poised to play a critical role in advancing scientific and technological innovations.